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Compound of Interest

Compound Name: BAY-179

Cat. No.: B15577726

For researchers and scientists at the forefront of drug development, ensuring a safe laboratory
environment is paramount. The proper handling and disposal of chemical probes like BAY-179,
a potent and selective mitochondrial complex | inhibitor, are critical components of laboratory
safety and environmental responsibility.[1][2][3] This guide provides essential, step-by-step
procedures for the safe disposal of BAY-179, ensuring the protection of personnel and
compliance with regulations.

BAY-179 is a valuable tool for in vivo research into the biological significance of complex |
inhibition in areas such as cancer.[3][4] Due to its high biological activity, it must be treated as
hazardous waste. Under no circumstances should BAY-179 or its solutions be disposed of in
standard trash or down the drain.

Chemical and Physical Properties of BAY-179

A clear understanding of the properties of BAY-179 is the first step toward safe handling and
disposal.
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Property Value

Chemical Formula C23H21Ns0S

Molecular Weight 415.52 g/mol [3]

Appearance Solid powder|[3]

Solubility DMSO: 2 mg/mL (clear, warmed)

Short term (days to weeks): 0 - 4°C, dry and

Storage

dark. Long term (months to years): -20°C.[3]
Hazard Class WGK 3 (highly hazardous to water)
Storage Class Code 11 - Combustible Solids

Experimental Protocols: Safe Disposal of BAY-179

The following protocols are based on best practices for the disposal of potent, non-hazardous
chemical compounds intended for research use.

Step 1: Waste Segregation and Collection

Proper segregation of waste is crucial to prevent accidental chemical reactions and to ensure
compliant disposal.

o Solid Waste:

o Collect all solid waste contaminated with BAY-179, including unused or expired
compound, and contaminated personal protective equipment (PPE) such as gloves,
weighing papers, and pipette tips.

o Place these materials in a dedicated, clearly labeled hazardous waste container. The
container should be made of a material compatible with BAY-179.

e Liquid Waste:

o Collect all liquid waste containing BAY-179, such as experimental solutions and solvent
rinses (e.g., from DMSO).
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o Use a separate, sealed, and clearly labeled hazardous waste container for liquids. Ensure
the container is compatible with the solvents used.

o Never mix incompatible waste streams.

e Sharps Waste:

o Dispose of any sharps, such as needles or razor blades, contaminated with BAY-179 in a
designated sharps container for hazardous materials.

Step 2: Labeling and Storage

Clear and accurate labeling is a regulatory requirement and essential for safety.

» All waste containers must be clearly labeled with the words "Hazardous Waste."
e The label must include the full chemical name: "BAY-179."

» Provide a description of the contents (e.g., "Solid Waste with BAY-179," "Liquid Waste with
BAY-179 in DMSQO").

» Store sealed waste containers in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials, pending collection.

Step 3: Arranging for Disposal

» Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.

e Provide the hazardous waste disposal service with a complete and accurate description of
the waste. If a specific Safety Data Sheet (SDS) for BAY-179 is available from the supplier, it
should be provided.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of BAY-179.
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Figure 1. Workflow for the proper disposal of BAY-179 waste.

By adhering to these procedures, laboratories can ensure the safe and responsible disposal of
BAY-179, fostering a culture of safety and environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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